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Compound of Interest

Compound Name: Radon-219

CAS No.: 14835-02-0

Cat. No.: B081849

Get Quote

For Immediate Implementation: This document outlines essential safety protocols and logistical

plans for the handling and disposal of Radon-219 (²¹⁹Rn), an alpha-emitting radionuclide.

Adherence to these procedures is mandatory for all laboratory personnel, including

researchers, scientists, and drug development professionals, to ensure a safe working

environment and minimize exposure to ionizing radiation. The primary hazard associated with

Radon-219 stems from the inhalation of its short-lived, solid, alpha-emitting decay products,

known as radon progeny.

Personal Protective Equipment (PPE) and
Monitoring
Due to the nature of alpha radiation and the gaseous form of Radon-219, a multi-layered

approach to personal protection and environmental monitoring is critical. The focus is on

preventing internal contamination and accurately tracking potential exposure.
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PPE Component Specification Purpose

Respiratory Protection

Full-face air-purifying respirator

(APR) with P100 (or

equivalent) particulate filters.

For higher-risk procedures, a

powered air-purifying respirator

(PAPR) is recommended.

Prevents inhalation of airborne

Radon-219 progeny, which are

solid particulates.

Body Protection
Disposable, full-body coveralls

with integrated hood.

Prevents contamination of

personal clothing and skin.

Hand Protection
Double-layered nitrile or latex

gloves.

Provides a barrier against

surface contamination. The

outer layer should be changed

frequently.

Eye Protection

A full-face respirator provides

adequate eye protection. If not

used, unvented goggles are

required.

Protects eyes from potential

splashes of contaminated

materials.

Footwear

Disposable shoe covers worn

over dedicated, non-porous

laboratory shoes.

Prevents the spread of

contamination outside the

designated work area.

Radiation Monitoring and Detection
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Monitoring Type Instrument Frequency

Personal Dosimetry

While external dosimeters are

not effective for alpha

radiation, internal dosimetry

may be required based on risk

assessment.

As determined by the

Radiation Safety Officer

(RSO).

Area Monitoring

Continuous Air Monitor (CAM)

with an alpha detector, set to

alarm at a low threshold.

Continuous during all

procedures involving Radon-

219.

Surface Contamination

Alpha scintillation probe or a

Long-Range Alpha Detector

(LRAD). Traditional Geiger-

Muller counters are not

suitable for alpha detection.

Before and after each

procedure, and at the end of

each workday.

Operational Plan for Handling Radon-219
All work with Radon-219 must be conducted in a designated and properly ventilated area. A

negative pressure environment within a fume hood or glove box is mandatory to contain the

gaseous radionuclide and its progeny.

Experimental Protocol: Step-by-Step Guidance
Preparation and Area Setup:

Ensure the work area (fume hood or glove box) is clean and free of unnecessary

equipment.

Cover the work surface with absorbent, plastic-backed paper.

Verify that the continuous air monitor is operational and correctly positioned.

Post clear warning signs indicating the presence of radioactive materials.

Assemble all necessary equipment and materials for the experiment.
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Donning Personal Protective Equipment:

Don dedicated laboratory shoes and the inner pair of gloves.

Put on the full-body coveralls, ensuring the hood is up.

Don the full-face respirator and perform a seal check.

Put on the outer pair of gloves over the cuffs of the coveralls.

Don shoe covers.

Handling Radon-219:

All manipulations of Radon-219 sources must be performed within the designated

containment (fume hood or glove box).

Use remote handling tools (tongs, forceps) whenever possible to increase distance from

the source.

Work efficiently to minimize the duration of exposure.

Post-Procedure Monitoring and Decontamination:

Upon completion of the work, monitor the immediate work area for alpha contamination

using an appropriate survey meter.

Decontaminate any identified areas using a suitable decontamination solution and

disposable wipes. Place all contaminated wipes in the designated radioactive waste

container.

Monitor all tools and equipment used in the procedure and decontaminate as necessary.

Doffing Personal Protective Equipment:

Remove outer gloves and shoe covers, disposing of them in the designated radioactive

waste container.
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Carefully remove the coveralls, rolling them outwards to contain any potential

contamination, and dispose of them.

Remove the respirator.

Remove the inner gloves and dispose of them.

Thoroughly wash hands and face with soap and water.

Perform a final personal survey for alpha contamination before leaving the laboratory.

Disposal Plan for Radon-219 Contaminated Waste
Due to the extremely short half-life of Radon-219 (3.96 seconds) and its immediate progeny, a

"decay-in-storage" policy is the primary method of disposal for contaminated materials.
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Waste Type Disposal Procedure

Solid Waste (PPE, absorbent paper, etc.)

1. Collect all solid waste in clearly labeled,

sealed, and shielded containers. 2. Store the

containers in a designated and secure

radioactive waste storage area for a minimum of

10 half-lives of the longest-lived progeny

(approximately 4 hours). 3. After the decay

period, survey the waste container with an alpha

probe to ensure radioactivity has returned to

background levels. 4. If at background, the

waste can be disposed of as regular laboratory

waste, with all radioactive labels removed or

defaced.

Liquid Waste

1. Aspirate liquid waste into a sealed and

shielded container. 2. Follow the same decay-in-

storage procedure as for solid waste. 3. After

confirmation of decay to background levels, the

liquid may be disposed of according to standard

laboratory procedures for the chemical

constituents.

Sharps

1. Place all contaminated sharps in a

designated, puncture-proof radioactive sharps

container. 2. Follow the decay-in-storage

protocol. 3. Once at background levels, the

sharps container can be disposed of as regular

biohazardous sharps waste, with radioactive

labels removed.

Visualizing the Safety Workflow
The following diagram illustrates the logical flow of the safety and handling procedures for

Radon-219.
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Start: Experiment with Radon-219

1. Prepare Work Area
- Clean & Cover Surfaces

- Verify Monitoring Equipment
- Post Warnings

2. Don Full PPE
- Respirator (PAPR/APR)

- Full Body Suit
- Double Gloves
- Shoe Covers

3. Handle Radon-219
- Inside Containment (Fume Hood/Glove Box)

- Use Remote Tools
- Minimize Time

4. Post-Procedure Monitoring
- Survey Work Area & Equipment

- Decontaminate as Needed

5. Doff PPE
- Dispose of Contaminated Items

- Final Personal Survey

6. Waste Management
- Segregate & Label Waste
- Decay-in-Storage Protocol

End: Procedure Complete

Click to download full resolution via product page

Caption: A flowchart outlining the key safety and handling steps for working with Radon-219.
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By strictly adhering to these guidelines, researchers can effectively mitigate the risks

associated with Radon-219 and its progeny, ensuring a safe and compliant laboratory

environment. Regular review of these procedures and ongoing training are essential

components of a robust radiation safety program.

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Radon-219]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081849/docs#safeguarding-researchers-a-
comprehensive-guide-to-handling-radon-219]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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